Cas no 89445-48-7 (1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-)
89445-48-7 structure
Product Name:1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-
CAS No:89445-48-7
MF:C14H15BrO3
MW:311.171103715897
CID:600338
PubChem ID:13254253
Update Time:2025-04-19
1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-
- 5-(5-bromo-3-oxo-1,2-dihydroinden-2-yl)pentanoic acid
- 89445-48-7
- 5-(6-Bromo-1-oxo-2,3-dihydro-1H-inden-2-yl)pentanoic acid
- DTXSID40532178
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- Inchi: 1S/C14H15BrO3/c15-11-6-5-9-7-10(14(18)12(9)8-11)3-1-2-4-13(16)17/h5-6,8,10H,1-4,7H2,(H,16,17)
- InChI Key: RKUTWGIZYGDPPF-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(CCCCC(=O)O)C2)=O
Computed Properties
- Exact Mass: 310.02046g/mol
- Monoisotopic Mass: 310.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.4Ų
1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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